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molecular formula C11H14BrNO4 B8428600 5-Bromo-6-(5-hydroxy-pentyloxy)-nicotinic acid

5-Bromo-6-(5-hydroxy-pentyloxy)-nicotinic acid

Cat. No. B8428600
M. Wt: 304.14 g/mol
InChI Key: SRRWBXRENBEXNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07812028B2

Procedure details

The title compound was synthesized in analogy to the procedure described for the preparation of Example 31a, using 5-bromo-6-chloro-nicotinic acid and 1,5-pentanediol as starting materials to give the product as brownish oil, MS (ISP): 302.3 (M−H+).
Name
5-bromo-6-chloro-nicotinic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,5-pentanediol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound
[Compound]
Name
product

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:3](Cl)=[N:4][CH:5]=[C:6]([CH:10]=1)[C:7]([OH:9])=[O:8].[CH2:12]([OH:18])[CH2:13][CH2:14][CH2:15][CH2:16][OH:17]>>[Br:1][C:2]1[C:3]([O:17][CH2:16][CH2:15][CH2:14][CH2:13][CH2:12][OH:18])=[N:4][CH:5]=[C:6]([CH:10]=1)[C:7]([OH:9])=[O:8]

Inputs

Step One
Name
5-bromo-6-chloro-nicotinic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C(=NC=C(C(=O)O)C1)Cl
Step Two
Name
1,5-pentanediol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCCCO)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
described for the preparation of Example 31a

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC=1C(=NC=C(C(=O)O)C1)OCCCCCO
[Compound]
Name
product
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.